Cas no 2411306-15-3 (tert-butyl 3-2-(but-2-ynamido)ethoxypyrrolidine-1-carboxylate)
tert-butyl 3-2-(but-2-ynamido)ethoxypyrrolidine-1-carboxylate Chemical and Physical Properties
Names and Identifiers
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- Tert-butyl 3-[2-(but-2-ynoylamino)ethoxy]pyrrolidine-1-carboxylate
- Z3952174791
- tert-butyl 3-[2-(but-2-ynamido)ethoxy]pyrrolidine-1-carboxylate
- tert-butyl 3-2-(but-2-ynamido)ethoxypyrrolidine-1-carboxylate
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- Inchi: 1S/C15H24N2O4/c1-5-6-13(18)16-8-10-20-12-7-9-17(11-12)14(19)21-15(2,3)4/h12H,7-11H2,1-4H3,(H,16,18)
- InChI Key: WMYVWASWDJBMOK-UHFFFAOYSA-N
- SMILES: O(CCNC(C#CC)=O)C1CN(C(=O)OC(C)(C)C)CC1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 21
- Rotatable Bond Count: 6
- Complexity: 442
- XLogP3: 1.5
- Topological Polar Surface Area: 67.9
tert-butyl 3-2-(but-2-ynamido)ethoxypyrrolidine-1-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26576664-0.05g |
tert-butyl 3-[2-(but-2-ynamido)ethoxy]pyrrolidine-1-carboxylate |
2411306-15-3 | 95.0% | 0.05g |
$246.0 | 2025-03-20 |
tert-butyl 3-2-(but-2-ynamido)ethoxypyrrolidine-1-carboxylate Related Literature
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1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
Additional information on tert-butyl 3-2-(but-2-ynamido)ethoxypyrrolidine-1-carboxylate
Introduction to Tert-butyl 3-2-(but-2-ynamido)ethoxypyrrolidine-1-carboxylate (CAS No. 2411306-15-3)
Tert-butyl 3-2-(but-2-ynamido)ethoxypyrrolidine-1-carboxylate is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. With the CAS number 2411306-15-3, this molecule represents a complex structural framework that combines several functional groups, making it a versatile intermediate in the development of novel therapeutic agents. The compound's structure, featuring a pyrrolidine core, tert-butyl ester group, and an ynamido moiety, positions it as a promising candidate for further exploration in medicinal chemistry.
The synthesis and application of such complex molecules are often driven by their potential to modulate biological pathways. In recent years, there has been a growing interest in designing molecules that can interact with biological targets in unique ways, leading to the development of more effective and selective drugs. The pyrrolidine scaffold is particularly noteworthy, as it is frequently found in biologically active compounds due to its ability to mimic certain amino acid residues and facilitate binding to protein targets.
One of the most intriguing aspects of Tert-butyl 3-2-(but-2-ynamido)ethoxypyrrolidine-1-carboxylate is its ynamido group, which is a relatively less explored functional moiety in drug discovery. The ynamido group can participate in various chemical reactions, including cycloadditions and nucleophilic additions, making it a valuable tool for constructing complex molecular architectures. This reactivity has been leveraged in recent studies to develop novel heterocyclic compounds with potential pharmacological activity.
Recent research has highlighted the importance of pyrrolidine derivatives in the treatment of various diseases, including neurological disorders and cancer. For instance, studies have shown that certain pyrrolidine-based compounds can inhibit kinases and other enzymes involved in disease pathways. The presence of the tert-butyl ester group in this compound may also contribute to its stability and bioavailability, which are critical factors in drug development.
The chemical properties of Tert-butyl 3-2-(but-2-ynamido)ethoxypyrrolidine-1-carboxylate make it an attractive building block for medicinal chemists. Its ability to undergo various transformations allows for the facile synthesis of more complex molecules with tailored biological activities. For example, the ynamido group can be converted into amides or carboxylic acids, expanding the range of possible derivatives.
In addition to its synthetic utility, this compound has shown promise in preliminary biological assays. Researchers have been exploring its potential as a lead compound for further optimization towards therapeutic applications. The combination of the pyrrolidine core, ynamido moiety, and ester functionality suggests that it may have multiple points of interaction with biological targets, enhancing its potential as a drug candidate.
The development of new synthetic methodologies for constructing complex molecules like Tert-butyl 3-2-(but-2-ynamido)ethoxypyrrolidine-1-carboxylate is an ongoing area of research. Advances in catalytic processes and asymmetric synthesis have enabled the efficient preparation of such intricate structures, facilitating their exploration in drug discovery programs. These advancements are crucial for accelerating the pace at which novel therapeutic agents are developed.
The role of computational chemistry and molecular modeling has also become increasingly important in understanding the interactions between molecules like Tert-butyl 3-2-(but-2-ynamido)ethoxypyrrolidine-1-carboxylate and their biological targets. These tools allow researchers to predict binding affinities, optimize molecular structures, and identify potential lead compounds with high efficiency. Such computational approaches are integral to modern drug discovery pipelines.
In conclusion, Tert-butyl 3-2-(but-2-ynamido)ethoxypyrrolidine-1-carboxylate (CAS No. 2411306-15-3) represents a fascinating molecule with significant potential in pharmaceutical research. Its unique structural features and chemical properties make it a valuable intermediate for the development of novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an important role in future drug discovery efforts.
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